2,5-Dihydro-1H-pyrazol-3-amine sulfate
Overview
Description
Pyrazole is a five-membered heterocycle containing two nitrogen atoms and is extensively found as a core framework in a huge library of heterocyclic compounds that envelops promising agro-chemical, fluorescent, and biological potencies .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach .
Molecular Structure Analysis
Pyrazole (C3H3N2H) is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .
Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
Scientific Research Applications
Fluorescence Properties
The compound 1,3,5-trisubstituted-1H-pyrazoles, which can be synthesized from α, β -unsaturated aldehydes/ketones with substituted phenylhydrazine, shows fluorescence properties . This suggests that “2,5-Dihydro-1H-pyrazol-3-amine sulfate” and “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in fluorescence-based applications, such as in the development of fluorescent probes .
Antiviral Activity
Indole derivatives, which include compounds like “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid”, have been found to possess antiviral activity . This suggests that these compounds could potentially be used in the development of new antiviral drugs .
Anti-Inflammatory Activity
Indole derivatives have also been found to possess anti-inflammatory activity . This suggests that “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in the development of new anti-inflammatory drugs .
Anticancer Activity
Indole derivatives have been found to possess anticancer activity . This suggests that “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in the development of new anticancer drugs .
Antimicrobial Activity
Indole derivatives have been found to possess antimicrobial activity . This suggests that “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in the development of new antimicrobial drugs .
Antitubercular Activity
Indole derivatives have been found to possess antitubercular activity . This suggests that “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in the development of new antitubercular drugs .
Antidiabetic Activity
Indole derivatives have been found to possess antidiabetic activity . This suggests that “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in the development of new antidiabetic drugs .
Antimalarial Activity
Indole derivatives have been found to possess antimalarial activity . This suggests that “2,3-Dihydro-1H-pyrazol-5-amine; sulfuric acid” could potentially be used in the development of new antimalarial drugs .
Future Directions
properties
IUPAC Name |
2,3-dihydro-1H-pyrazol-5-amine;sulfuric acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7N3.H2O4S/c4-3-1-2-5-6-3;1-5(2,3)4/h1,5-6H,2,4H2;(H2,1,2,3,4) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSLOWTALNHGRGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C=C(NN1)N.OS(=O)(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H9N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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